2-(methoxymethyl)-7-(3-thienyl)[1,2,4]triazolo[1,5-a]pyrimidine

• IUPAC Name: 2-(methoxymethyl)-7-thiophen-3-yl-[1,2,4]triazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C11H10N4OS/c1-16-6-10-13-11-12-4-2-9(15(11)14-10)8-3-5-17-7-8/h2-5,7H,6H2,1H3
• InChI Key: SINMOOFYDBDJQU-UHFFFAOYSA-N
• Canonical SMILES: COCC1=NN2C(=CC=NC2=N1)C3=CSC=C3
• Molecular Formula: C11H10N4OS
• Molecular Weight: 246.29 g/mol

Description

2-(Methoxymethyl)-7-(3-thienyl)[1,2,4]triazolo[1,5-a]pyrimidine is a high-quality chemical reagent designed for medicinal chemistry and drug discovery research. This compound is built around the versatile [1,2,4]triazolo[1,5-a]pyrimidine (TP) scaffold, which is isoelectronic with the purine ring system, making it a valuable bioisostere in the design of novel enzyme inhibitors and therapeutic agents . The TP core is noted for its remarkable versatility in drug design, with applications explored in cancer chemotherapy, neurodegenerative diseases, and infectious diseases . The specific substitution pattern of this compound, featuring a methoxymethyl group at the 2-position and a 3-thienyl moiety at the 7-position, is engineered to modulate the compound's physicochemical properties and interactions with biological targets. TP-based compounds have demonstrated significant potential in oncology research, with some derivatives found to kill gastric cancer cells via the mitochondria pathway, inducing ROS accumulation and apoptosis . Furthermore, the metal-chelating properties intrinsic to the TP scaffold, due to the accessible electron pairs on its nitrogen atoms (N1, N3, and N4), can be exploited in the design of novel metallo-pharmaceuticals and diagnostic agents . This compound is offered for Research Use Only and is intended solely for laboratory research purposes. It is not intended for diagnostic or therapeutic use in humans or animals. Researchers are advised to consult the safety data sheet (SDS) prior to use and handle this material in accordance with established laboratory safety protocols.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(methoxymethyl)-7-(3-thienyl)[1,2,4]triazolo[1,5-a]pyrimidine can be achieved through a one-pot catalyst-free procedure. This method involves the reaction of dibenzoylacetylene with triazole derivatives at room temperature, resulting in the formation of the desired triazolopyrimidine compound with excellent yields . The reaction conditions are mild, and the process is straightforward, making it an efficient method for the synthesis of this compound.

Industrial Production Methods

While specific industrial production methods for 2-(methoxymethyl)-7-(3-thienyl)[1,2,4]triazolo[1,5-a]pyrimidine are not well-documented, the general approach involves scaling up the laboratory synthesis methods. This includes optimizing reaction conditions, using larger reaction vessels, and ensuring the availability of high-purity starting materials. The use of continuous flow reactors and automated synthesis platforms can further enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

2-(Methoxymethyl)-7-(3-thienyl)[1,2,4]triazolo[1,5-a]pyrimidine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where nucleophiles replace specific functional groups.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium or potassium permanganate in a neutral or slightly alkaline medium.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines, thiols, or halides in the presence of a suitable base or catalyst.

Major Products Formed

Oxidation: Oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Reduced derivatives with hydrogenated functional groups.

Substitution: Substituted derivatives with new functional groups replacing the original ones.

Scientific Research Applications

2-(Methoxymethyl)-7-(3-thienyl)[1,2,4]triazolo[1,5-a]pyrimidine has several scientific research applications, including:

Medicinal Chemistry: The compound is studied for its potential as a therapeutic agent due to its diverse biological activities, including antimicrobial, antifungal, and anticancer properties.

Biological Research: It is used as a molecular probe to study various biological processes and pathways.

Chemical Synthesis: The compound serves as an intermediate in the synthesis of more complex heterocyclic compounds.

Material Science: It is explored for its potential use in the development of novel materials with unique electronic and optical properties.

Mechanism of Action

The mechanism of action of 2-(methoxymethyl)-7-(3-thienyl)[1,2,4]triazolo[1,5-a]pyrimidine involves its interaction with specific molecular targets and pathways. The compound is known to inhibit certain enzymes, such as acetolactate synthase, which plays a crucial role in the biosynthesis of branched-chain amino acids . This inhibition leads to the disruption of essential metabolic processes in target organisms, resulting in their growth inhibition or death. The compound’s ability to bind tightly to its target enzymes and its slow dissociation rate contribute to its high potency and efficacy.

Comparison with Similar Compounds

Key Findings

Anxiolytic Potential: The 3-thienyl group at position 7 in the target compound correlates with anxiolytic activity, as seen in , where 7-(3-thienyl)[1,2,4]triazolo[1,5-a]pyrimidine demonstrated efficacy in passive avoidance tests . The methoxymethyl group at position 2 may improve blood-brain barrier penetration compared to bulkier substituents.

Anticancer Activity: Analogues with 3',4',5'-trimethoxyphenyl (tubulin inhibitors) or 3-fluorophenylamino (anti-proliferative) groups at position 7 show potent activity, but these substituents are bulkier and more hydrophobic than 3-thienyl .

Electrochemical Properties : Derivatives like S1-TP (chloromethyl at position 2) exhibit distinct redox profiles due to electron-withdrawing substituents, suggesting that the methoxymethyl group’s electron-donating nature could alter metabolic stability .

Vasodilation : B-series compounds with para-bromo-benzylthio at position 2 show superior vasodilatory effects, highlighting the importance of hydrophobic and bulky substituents for vascular targets . The methoxymethyl group’s smaller size may limit such activity but could favor CNS applications.

Physicochemical and Structural Insights

• Methoxymethyl vs. However, it may offer weaker enzyme binding compared to sulfur-containing groups (e.g., benzylthio) that engage in covalent interactions .
• 3-Thienyl vs. Aryl/Amino Groups: The 3-thienyl moiety’s aromaticity and sulfur atom enhance π-π stacking and metabolic stability compared to phenyl or aniline groups, which are prone to oxidation .

Biological Activity

2-(Methoxymethyl)-7-(3-thienyl)[1,2,4]triazolo[1,5-a]pyrimidine is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article reviews the synthesis, biological activity, and structure-activity relationships (SAR) associated with this compound and its derivatives.

• Molecular Formula : C11H10N4OS
• Molecular Weight : 222.29 g/mol
• CAS Number : 1211450-09-7

Synthesis

The synthesis of 2-(methoxymethyl)-7-(3-thienyl)[1,2,4]triazolo[1,5-a]pyrimidine typically involves the reaction of appropriate thienyl and triazole precursors under controlled conditions. Various synthetic routes have been explored to optimize yield and purity.

Anticancer Activity

Recent studies have highlighted the anticancer properties of this compound. For instance:

• In vitro studies demonstrated that derivatives of thieno[2,3-d]pyrimidines exhibit significant cytotoxicity against various cancer cell lines, including MDA-MB-231 (triple-negative breast cancer) and non-small cell lung cancer (NSCLC) cells. The IC50 values for these compounds ranged from 27.6 μM to 43 μM depending on the substituents and their positions on the aromatic rings .

Compound	Cell Line	IC50 (μM)
Compound I	MDA-MB-231	27.6
Compound II	NSCLC	43

The proposed mechanism for the anticancer activity involves the inhibition of key signaling pathways associated with cell proliferation and survival. The presence of electron-withdrawing groups in certain derivatives enhances their potency by stabilizing the active conformation necessary for biological activity .

Structure-Activity Relationship (SAR)

The SAR studies indicate that:

• Substituent effects : The position and nature of substituents on the thienyl ring significantly influence biological activity. Electron-withdrawing groups generally enhance potency.
• Configuration : The spatial arrangement of substituents plays a critical role in determining the interaction with biological targets .

Case Studies

• Study by Elmongy et al. (2022) : This study synthesized a series of thieno[2,3-d]pyrimidine derivatives and evaluated their inhibitory effects on breast cancer cells. Compounds exhibited varying degrees of cytotoxicity with some surpassing standard chemotherapeutics in efficacy .
• Research by Guo et al. (2025) : This investigation focused on the synthesis and evaluation of thieno[2,3-d]pyrimidines as potential anticancer agents. Findings indicated that specific modifications led to enhanced selectivity against cancer cells while minimizing toxicity to normal cells .

Q & A

Q. What are the common synthetic routes for synthesizing 2-(methoxymethyl)-7-(3-thienyl)[1,2,4]triazolo[1,5-a]pyrimidine?

The synthesis typically involves multi-step heterocyclization reactions. Key approaches include:

• Annulation strategies : Building the triazole ring onto a pyrimidine core or vice versa, often using Grignard reagents for C–H functionalization at the C-5 and C-7 positions .
• Multi-component reactions : For example, a Biginelli-like reaction using aldehydes, β-dicarbonyl compounds, and 3-alkylthio-5-amino-1,2,4-triazoles, followed by solvent-mediated cyclization (e.g., dimethylformamide or acetic acid under heating) .
• Dimroth rearrangement : Converting [1,2,4]triazolo[4,3-a]pyrimidines into the target scaffold via thermal or acidic conditions .

Example Reaction Conditions :

• Solvents: DMF, methanol, or ethanol.
• Reagents: Grignard reagents (for substituent introduction), sodium borohydride (reduction), or hydrogen peroxide (oxidation) .

Q. How is the compound characterized post-synthesis to confirm structural integrity?

Analytical methods include:

• Spectroscopy :

• ¹H/¹³C NMR : To verify substituent positions (e.g., methoxymethyl at C-2 and thienyl at C-7) and aromatic proton environments .
• IR : Confirms functional groups (e.g., C=N stretching at ~1600 cm⁻¹, N-H deformation in triazole rings) .
  • Mass Spectrometry (MS) : Molecular ion peaks (e.g., m/z 321.4 for C₁₈H₁₅N₃OS) .
  • Elemental Analysis : Validates empirical formula (C, H, N, S content) .

Q. What core biological activities are associated with this compound?

The triazolopyrimidine scaffold is linked to:

• Anticancer activity : Tubulin polymerization modulation (non-competitive with paclitaxel) and inhibition of vinca alkaloid binding .
• Antimicrobial effects : Narrow-spectrum activity against Enterococcus faecium via cell-wall biosynthesis disruption .
• Enzyme inhibition : Potential interactions with kinases (e.g., CDK2) due to electron-rich heterocyclic structure .

Advanced Research Questions

Q. How do structural modifications influence its anticancer activity?

Structure-Activity Relationship (SAR) Insights :

• C-5 Position : Trifluoroethylamino or methoxymethyl groups enhance potency by improving tubulin binding .
• C-7 Thienyl Group : The sulfur atom in the thienyl ring increases electron density, promoting interactions with hydrophobic pockets in tubulin .
• Methoxymethyl at C-2 : Enhances solubility and metabolic stability compared to bulkier substituents .

Key SAR Data :

Substituent Position	Optimal Group	Activity Impact
C-2	Methoxymethyl	↑ Solubility, ↑ Metabolic Stability
C-5	Trifluoroethylamino	↑ Tubulin Binding Affinity
C-7	3-Thienyl	↑ Hydrophobic Interactions
Source: Adapted from

Q. What mechanisms enable this compound to overcome multidrug resistance (MDR) in cancer?

• Bypassing efflux pumps : Unlike paclitaxel, it does not rely on P-glycoprotein (P-gp) transporters, reducing susceptibility to MDR .
• Dual targeting : Inhibits both tubulin polymerization and vinca alkaloid binding, disrupting microtubule dynamics in resistant cell lines .
• In vivo efficacy : Oral/IV administration in xenograft models shows retained potency against MDR-positive tumors .

Q. How can its solubility and bioavailability be optimized for therapeutic use?

• Prodrug strategies : Esterification of carboxyl groups (e.g., ethyl esters) improves membrane permeability .
• Co-crystallization : Using co-solvents like polyethylene glycol (PEG) enhances aqueous solubility .
• Nanoparticle encapsulation : Lipid-based carriers mitigate degradation and prolong half-life .

Q. What spectroscopic methods are used to study its photophysical properties?

• UV-Vis Spectroscopy : Measures π→π* transitions in the triazolopyrimidine core (λₐᵦₛ ~270–320 nm) .
• Fluorescence Spectroscopy : Evaluates emission profiles for material science applications (e.g., OLEDs) .
• Electrochemical Analysis : Cyclic voltammetry reveals redox behavior (e.g., oxidation peaks at +1.2 V vs. Ag/AgCl) .

Methodological Challenges and Solutions

Q. How can researchers resolve contradictory data in biological assays?

• Dose-response validation : Ensure activity is concentration-dependent and not an artifact of cytotoxicity .
• Off-target profiling : Use kinase screening panels (e.g., Eurofins KinaseProfiler) to rule out nonspecific interactions .
• Metabolic stability assays : Liver microsome studies (e.g., human hepatocytes) confirm compound integrity .

Q. What in vitro models are suitable for evaluating its antibacterial activity?

• Macromolecular synthesis assays : Track incorporation of radiolabeled precursors (e.g., ³H-NAG for cell-wall biosynthesis) .
• Time-kill kinetics : Assess bactericidal vs. bacteriostatic effects against E. faecium .
• Biofilm disruption : Use crystal violet staining in 96-well plates to quantify biofilm biomass reduction .

Q. How can computational methods aid in optimizing its structure?

• Molecular docking : Simulate binding to tubulin (PDB: 1SA0) or bacterial penicillin-binding proteins (PBPs) .
• QSAR modeling : Correlate substituent electronic parameters (Hammett σ) with logP and IC₅₀ values .
• ADMET prediction : SwissADME or pkCSM tools forecast pharmacokinetic profiles (e.g., BBB permeability, CYP inhibition) .